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Compound of Interest

Compound Name: 3-Hydroxy-2-pentanone

Cat. No.: B1200202

Technical Guide: Physical Properties of 3-
Hydroxy-2-pentanone

This technical guide provides a comprehensive overview of the experimentally determined
physical properties of 3-Hydroxy-2-pentanone, specifically its boiling point and density. This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis who require accurate physical data for this compound.

Chemical Identity

o |[UPAC Name: 3-hydroxypentan-2-one

Synonyms: Acetyl ethyl carbinol, 1-Hydroxypropyl methyl ketone

CAS Number: 3142-66-3

Molecular Formula: CsH1002

Molecular Weight: 102.13 g/mol

Quantitative Physical Properties

The boiling point and density of 3-Hydroxy-2-pentanone have been reported in various
sources. The following table summarizes these values. It is important to note the conditions
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under which these properties were measured, as they can significantly influence the results.

Physical Property Value Conditions Source
Boiling Point 1475 °C at 760 mmHg [1][2]
147-148 °C at 761 Torr [3]

105.00 to 107.00 °C at 50.00 mm Hg [415]

Density 0.962 g/cm? Not Specified [11[2]
0.9500 g/cm3 at 20 °C [3]

1.008-1.014 g/cm? Not Specified [4]

Experimental Protocols

While specific experimental protocols for the determination of 3-Hydroxy-2-pentanone's
physical properties are not extensively detailed in the literature, the following are general and
widely accepted methods for determining the boiling point and density of a liquid compound.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

« Distillation Method: A common and accurate method involves the simple distillation of the
compound. The liquid is heated in a distillation flask connected to a condenser. A
thermometer is placed such that its bulb is just below the side arm of the flask to ensure it
measures the temperature of the vapor that is in equilibrium with the boiling liquid. The
temperature at which the liquid steadily distills is recorded as the boiling point. For accuracy,
the atmospheric pressure should be recorded, as boiling point is pressure-dependent.

e Thiele Tube Method: This method is suitable for small sample volumes. The liquid sample is
placed in a small test tube, and an inverted capillary tube is added. The setup is attached to
a thermometer and heated in a Thiele tube containing a high-boiling point oil. As the sample
is heated, a stream of bubbles will emerge from the capillary tube. The heat source is then
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removed, and the temperature at which the liquid is drawn back into the capillary tube is
recorded as the boiling point.

Density Determination

Density is the mass of a substance per unit volume.

e Gravimetric Method: The most straightforward method involves accurately weighing a known
volume of the liquid. A clean, dry graduated cylinder or volumetric flask is first weighed. A
precise volume of 3-Hydroxy-2-pentanone is then added, and the container is reweighed.
The density is calculated by dividing the mass of the liquid (final mass minus initial mass) by
its volume. The temperature of the liquid should be recorded as density is temperature-
dependent.

e Pycnometer (Density Bottle) Method: For higher accuracy, a pycnometer is used. This is a
flask with a specific, accurately known volume. The empty pychometer is weighed, then filled
with the sample liquid and weighed again. The density is calculated from the mass of the
liquid and the known volume of the pycnometer. This method minimizes errors associated
with reading a graduated scale.

Logical Relationships in Physical Property
Measurement

The determination of a compound's boiling point is influenced by external factors, primarily
atmospheric pressure. The following diagram illustrates this relationship.
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Factors Influencing Boiling Point Measurement
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results in transition to

3-Hydroxy-2-pentanone (Gaseous State)

Click to download full resolution via product page
Caption: Logical workflow of boiling point determination.

This guide provides foundational physical property data for 3-Hydroxy-2-pentanone. For any
application, it is recommended to consult multiple sources and consider the specific conditions
under which the data was generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Physical properties of 3-Hydroxy-2-pentanone (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200202#physical-properties-of-3-hydroxy-2-
pentanone-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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